Cas no 1996558-93-0 (tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate)

• Product Name: tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate
• CAS No: 1996558-93-0
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• CID: 5630780
• PubChem ID: 165933717
• Update Time: 2025-10-29

tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate
• 1996558-93-0
• EN300-28292162

• Inchi： 1S/C13H15BrN2O2/c1-13(2,3)18-12(17)16(9-8-15)11-6-4-10(14)5-7-11/h4-7H,9H2,1-3H3
• InChI Key： NHGOOFDVXKMTEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC#N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.03169g/mol
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate

tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate, identified by the CAS number 1996558-93-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a substituted phenyl moiety. Its structure incorporates a cyanomethyl group, which adds unique electronic properties and reactivity to the molecule. The presence of the bromine atom in the 4-position of the phenyl ring further enhances its potential for use in synthetic chemistry and material science.

Recent advancements in synthetic chemistry have highlighted the importance of tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate as a key intermediate in the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers, where its ability to undergo controlled polymerization reactions has been extensively studied. The compound's stability under various reaction conditions makes it an ideal candidate for applications in high-performance materials, such as thermoplastics and elastomers.

In addition to its role in polymer chemistry, tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate has gained attention in pharmaceutical research. Its unique structure allows for the formation of bioactive compounds with potential therapeutic applications. Studies have shown that derivatives of this compound exhibit promising activity against certain enzymes, making them candidates for drug development. The cyanomethyl group, in particular, has been implicated in enhancing the bioavailability and pharmacokinetic properties of these compounds.

The synthesis of tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent breakthroughs in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with current trends toward sustainable chemical manufacturing.

The structural features of tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate also make it a valuable tool in analytical chemistry. Its ability to form stable complexes with metal ions has been leveraged in the development of sensors and analytical probes for detecting trace elements in environmental samples. This application underscores the compound's versatility across diverse scientific disciplines.

In conclusion, tert-butyl N-(4-bromophenyl)-N-(cyanomethyl)carbamate, CAS number 1996558-93-0, is a multifaceted compound with significant implications for modern chemistry. Its role as an intermediate in polymer synthesis, its potential in pharmaceutical research, and its applications in analytical chemistry highlight its importance as a key building block in contemporary chemical science.